Cas no 1820619-36-0 (3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)-)

• Product Name: 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)-
• CAS No: 1820619-36-0
• MF: C₁₇H₁₆F₃N₃O₂
• MW: 351.32305431366
• MDL: MFCD16621622
• CID: 4782802
• Update Time: 2025-06-08

3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)-

• MDL： MFCD16621622
• Inchi： 1S/C17H16F3N3O2/c1-10-21-15-13(17(18,19)20)9-14(22-16(15)23(10)7-8-24)11-3-5-12(25-2)6-4-11/h3-6,9,24H,7-8H2,1-2H3
• InChI Key： QUSCUMUWLGEROE-UHFFFAOYSA-N
• SMILES： C12N(CCO)C(C)=NC1=C(C(F)(F)F)C=C(C1=CC=C(OC)C=C1)N=2

Additional information on 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)-

Comprehensive Overview of 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)- (CAS No. 1820619-36-0)

The compound 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)- (CAS No. 1820619-36-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[4,5-b]pyridine core and trifluoromethyl substituent, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for imidazo[4,5-b]pyridine derivatives has surged due to their versatility in medicinal chemistry. The presence of the 4-methoxyphenyl and trifluoromethyl groups in this compound enhances its lipophilicity and metabolic stability, critical factors in optimizing drug-like properties. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with improved bioavailability and target selectivity. The compound’s CAS No. 1820619-36-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening campaigns.

From a synthetic chemistry perspective, 3H-Imidazo[4,5-b]pyridine-3-ethanol derivatives are often synthesized via multicomponent reactions or palladium-catalyzed cross-coupling methodologies. The incorporation of the trifluoromethyl group is particularly noteworthy, as fluorinated compounds are a focal point in modern drug design due to their ability to modulate electronic and steric properties. This compound’s 2-methyl substitution further diversifies its reactivity, enabling derivatization for structure-activity relationship (SAR) studies.

The agrochemical industry also explores imidazo[4,5-b]pyridine-based compounds for their potential as pesticide intermediates. The 5-(4-methoxyphenyl) moiety in CAS No. 1820619-36-0 may contribute to herbicidal or fungicidal activity, aligning with the global push for sustainable crop protection solutions. Such applications are frequently discussed in forums focusing on green chemistry and precision agriculture, highlighting the compound’s interdisciplinary appeal.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the regiochemistry of substitutions and ensure purity, which is critical for downstream applications. The compound’s imidazo[4,5-b]pyridine-3-ethanol backbone is also a subject of computational studies, where molecular docking simulations predict its interactions with biological targets.

In summary, 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5-(4-methoxyphenyl)-2-methyl-7-(trifluoromethyl)- represents a multifaceted tool for researchers exploring drug discovery, material science, and agrochemical innovation. Its structural complexity and functional group diversity position it as a valuable asset in addressing contemporary challenges in these fields.